Cas no 204067-32-3 (1-(Pyridin-2-yl)cyclohexanecarbonitrile)

• Product name: 1-(Pyridin-2-yl)cyclohexanecarbonitrile
• CAS No: 204067-32-3
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• MDL: MFCD11052314
• CID: 1071768
• PubChem ID: 21255288

1-(Pyridin-2-yl)cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-yl)cyclohexanecarbonitrile
• 1-(2-pyridyl)cyclohexanecarbonitrile
• DB-345413
• AKOS006308657
• JJBRLQGIVCSMJR-UHFFFAOYSA-N
• WS-01522
• SY333344
• 1-cyano-1-(2-pyridyl)cyclohexane
• SCHEMBL6181910
• 1-[Pyridin-2-yl]-cyclohexanecarbonitrile
• 1-pyridin-2-ylcyclohexane-1-carbonitrile
• CS-0324031
• E72604
• SB55395
• 1-Pyridin-2-yl-cyclohexanecarbonitrile
• A849309
• 204067-32-3
• MFCD11052314
• 1-(pyridin-2-yl)cyclohexane-1-carbonitrile

• MDL： MFCD11052314
• Inchi： InChI=1S/C12H14N2/c13-10-12(7-3-1-4-8-12)11-6-2-5-9-14-11/h2,5-6,9H,1,3-4,7-8H2
• InChI Key： JJBRLQGIVCSMJR-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)(C#N)C2=CC=CC=N2

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.07
• Boiling Point: 349 ºC
• Flash Point: 122 ºC

1-(Pyridin-2-yl)cyclohexanecarbonitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT